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Compound of Interest

Compound Name: Heptadecanenitrile

Cat. No.: B7822307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
n-Heptadecanenitrile, also known as margaronitrile or 1-cyanohexadecane, is a long-chain

aliphatic nitrile. Its molecular structure, consisting of a 17-carbon chain with a terminal nitrile

group, imparts specific physical and chemical properties that are of interest in various fields of

research and development. This technical guide provides a comprehensive overview of the

known physical constants of n-heptadecanenitrile, details generalized experimental protocols

for their determination, and presents a relevant industrial pathway involving this class of

compounds.

Physical Constants of n-Heptadecanenitrile
The physical properties of n-heptadecanenitrile are crucial for its handling, application, and

the design of processes in which it is used as a reactant or intermediate. The following table

summarizes the key physical constants for this compound.
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Property Value Source

Molecular Formula C₁₇H₃₃N [1][2]

Molecular Weight 251.45 g/mol [1][2]

Melting Point 34 °C ChemicalBook

Boiling Point 208 °C at 10 mmHg ChemicalBook

Density 0.8315 g/cm³ ChemicalBook

Refractive Index 1.4467 ChemicalBook

CAS Number 5399-02-0 [1]
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Canonical SMILES CCCCCCCCCCCCCCCCC#N PubChem

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and identification of n-

heptadecanenitrile.

Mass Spectrometry: The electron ionization (EI) mass spectrum of n-heptadecanenitrile is

available through the NIST WebBook.[1][3]

Infrared (IR) Spectroscopy: The IR spectrum, showing characteristic nitrile stretching

vibrations, is also available from the NIST WebBook.[1] The C≡N stretching band for nitriles

typically appears in the range of 2200-2300 cm⁻¹.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectral data for n-

heptadecanenitrile can be found in databases such as SpectraBase.[5]

Experimental Protocols
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The determination of the physical constants of n-heptadecanenitrile requires precise

experimental methodologies. Below are generalized protocols for measuring the key physical

properties of solid and liquid organic compounds.

Melting Point Determination
The melting point of n-heptadecanenitrile, which is a solid at room temperature, can be

determined using the capillary method.

Methodology:

Sample Preparation: A small, dry sample of n-heptadecanenitrile is finely ground and

packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used.

Procedure: The capillary tube is placed in the heating block of the apparatus. The

temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

Determination: The melting range is recorded from the temperature at which the first drop of

liquid appears to the temperature at which the entire sample becomes a clear liquid. For a

pure substance, this range should be narrow.

Boiling Point Determination
The boiling point of n-heptadecanenitrile is provided at reduced pressure (10 mmHg), which is

a common practice for high molecular weight compounds to prevent decomposition at high

temperatures.

Methodology (Micro-boiling point):

Sample Preparation: A small amount of the liquid sample (a few microliters) is placed in a

small test tube or capillary tube.

Apparatus: A Thiele tube or a similar micro-boiling point apparatus is filled with a high-boiling

point liquid (e.g., mineral oil). A thermometer and the sample tube are immersed in the liquid.

A smaller, inverted capillary tube is placed inside the sample tube.
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Procedure: The apparatus is heated gently. As the temperature rises, a stream of bubbles

will emerge from the inverted capillary. The heating is then stopped.

Determination: The boiling point is the temperature at which the liquid just begins to re-enter

the inverted capillary tube as the apparatus cools. The atmospheric pressure at the time of

the measurement should be recorded. For measurements under vacuum, a vacuum

distillation setup is required.

Density Measurement
The density of solid n-heptadecanenitrile can be determined by the displacement method.

Methodology:

Mass Measurement: The mass of a sample of n-heptadecanenitrile is accurately measured

using an analytical balance.

Volume Measurement: A graduated cylinder is partially filled with a liquid in which n-

heptadecanenitrile is insoluble (e.g., water, given its low solubility). The initial volume of the

liquid is recorded. The weighed solid is then carefully added to the graduated cylinder,

ensuring it is fully submerged. The final volume is recorded.

Calculation: The volume of the solid is the difference between the final and initial liquid

levels. The density is calculated by dividing the mass of the solid by its determined volume.

Refractive Index Measurement
Since n-heptadecanenitrile is a solid at room temperature, its refractive index is measured in

the molten state at a controlled temperature.

Methodology:

Apparatus: A calibrated refractometer with a temperature-controlled prism is used.

Sample Preparation: A small sample of n-heptadecanenitrile is melted.

Procedure: A few drops of the molten sample are placed on the prism of the refractometer.

The prism is closed, and the sample is allowed to reach thermal equilibrium at the specified
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temperature.

Determination: Light is passed through the sample, and the refractive index is read from the

instrument's scale. The temperature at which the measurement is taken must be recorded.

Industrial Production and Utilization Pathway of
Fatty Nitriles
While specific biological signaling pathways for n-heptadecanenitrile are not well-

documented, its industrial synthesis and subsequent chemical transformations represent a

critical pathway for this class of molecules. Fatty nitriles are important intermediates in the

production of fatty amines, which have widespread applications as surfactants, corrosion

inhibitors, and fabric softeners.[6][7]
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Caption: Industrial synthesis of n-heptadecanenitrile and its conversion to downstream

products.

This pathway illustrates the conversion of a fatty acid (heptadecanoic acid) and ammonia into

n-heptadecanenitrile.[6][8][9] This reaction is typically carried out at high temperatures in the

presence of a catalyst. The resulting fatty nitrile is a key intermediate that can be

hydrogenated, often using a nickel catalyst, to produce the corresponding primary fatty amine

(heptadecylamine).[8] This primary amine can then be further derivatized to produce valuable

commercial products such as quaternary ammonium salts and amine oxides, which are widely

used as surfactants and in other applications.
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Conclusion
n-Heptadecanenitrile is a long-chain aliphatic nitrile with well-defined physical properties that

are critical for its application in chemical synthesis and industry. While detailed experimental

protocols for this specific compound are not readily available in public literature, established

methodologies for organic compounds provide a solid framework for their determination. The

industrial pathway from fatty acids to fatty amines highlights the significance of n-

heptadecanenitrile as a chemical intermediate. Further research into the potential biological

activities and metabolic pathways of long-chain aliphatic nitriles may reveal new applications

for this class of molecules in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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